6-Bromo-2,4,4-trimethyl-2,4-dihydro-1H-benzo[D][1,3]oxazine

• CAS No.: 304858-44-4
• Molecular Formula: C11H14BrNO
• Molecular Weight: 256.14 g/mol
• IUPAC Name: 6-bromo-2,4,4-trimethyl-1,2-dihydro-3,1-benzoxazine
• InChI: InChI=1S/C11H14BrNO/c1-7-13-10-5-4-8(12)6-9(10)11(2,3)14-7/h4-7,13H,1-3H3
• InChI Key: UWNGZUZXZLSTCT-UHFFFAOYSA-N
• Canonical SMILES: CC1NC2=C(C=C(C=C2)Br)C(O1)(C)C

Description

6-Bromo-2,4,4-trimethyl-2,4-dihydro-1H-benzo[D][1,3]oxazine is a useful research compound. Its molecular formula is C11H14BrNO and its molecular weight is 256.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(2-amino-5-bromophenyl)propan-2-ol (27 g, 125 mmol) in anhydrous toluene was added at ambient temperature under a blanket of nitrogen acetylaldehyde (10.5 mL, 187 mmol). After 10 minutes, the mixture was passed through a pad of silica gel and filtrate was concentrated to yield 6-bromo-2,4,4-trimethyl-1,4-dihydro-2H-3,1-benzoxazine as off-white solid (25 g, 78%): 1H-NMR (DMSO-d6) δ 7.22 (d, 1H, J=2.2 Hz), 7.08 (dd, 1H, J=8.6, 2.3 Hz), 6.51 (d, 1H, J=8.6 Hz), 6.36 (s, 1H), 4.72 (m, 1H), 1.45 (s, 3H), 1.40 (s, 3H), 1.25 (d, 3H, J=5.5 Hz).